Cas no 1806805-27-5 (2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1806805-27-5
• MF: C₇H₅F₄N
• MW: 179.11491560936
• CID: 4799895
• Update Time: 2025-06-25

2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H5F4N/c1-3-2-4(8)5(6(9)10)7(11)12-3/h2,6H,1H3
• InChI Key： VTQWQCOFFVDLSQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine

Professional Introduction to 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine (CAS No. 1806805-27-5)

2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine, identified by its CAS number 1806805-27-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its difluoromethyl and methyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The pyridine core of 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine plays a crucial role in its pharmacological activity. Pyridines are well-known for their versatility in medicinal chemistry, often serving as key structural motifs in drugs targeting a wide range of diseases. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their potential therapeutic applications. The presence of multiple fluorine atoms in 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine not only improves its pharmacokinetic properties but also allows for fine-tuning of its biological activity. This has led to its exploration as a building block in the development of novel agrochemicals and pharmaceuticals.

One of the most compelling aspects of 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. The difluoromethyl group, in particular, has been shown to enhance binding interactions with target proteins, improving the overall efficacy of the drug.

The pharmaceutical industry has also been exploring the use of 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine in the development of antiviral and antibacterial agents. The unique electronic properties of fluorinated pyridines allow for the design of molecules with enhanced resistance to degradation by metabolic enzymes. This property is particularly valuable in antiviral drugs, where stability against enzymatic breakdown is crucial for maintaining therapeutic efficacy.

Furthermore, the agrochemical sector has shown interest in this compound due to its potential as a precursor for crop protection agents. Fluorinated pyridines are known to exhibit herbicidal and insecticidal properties, making them suitable for developing new-generation pesticides. The structural features of 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine contribute to its ability to interact with biological targets in pests, leading to effective pest control while minimizing environmental impact.

The synthesis of 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the desired fluorinated pyridine core. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern organic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine. Molecular modeling studies have provided insights into how fluorine atoms influence the electronic structure and binding affinity of the molecule. These insights are invaluable for designing next-generation compounds with improved pharmacological profiles.

The safety and environmental considerations associated with 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine are also important aspects of its application. While fluorinated compounds can offer numerous benefits in drug development, their handling requires adherence to strict safety protocols to ensure worker protection and environmental sustainability. Research efforts are ongoing to develop greener synthetic routes that minimize waste and reduce environmental impact.

In conclusion, 2,4-Difluoro-3-(difluoromethyl)-6-methylpyridine (CAS No. 1806805-27-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it a valuable intermediate for developing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of innovative drugs and crop protection agents.